(Z)-2-(5-(2-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid

• IUPAC Name: 2-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid
• InChI: InChI=1S/C15H13NO6S2/c1-22-10-5-3-2-4-8(10)6-11-13(19)16(15(23)24-11)9(14(20)21)7-12(17)18/h2-6,9H,7H2,1H3,(H,17,18)(H,20,21)/b11-6-
• InChI Key: LECAJTBCYDRPJX-WDZFZDKYSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)N(C(=S)S2)C(CC(=O)O)C(=O)O
• Isomeric SMILES: COC1=CC=CC=C1/C=C\2/C(=O)N(C(=S)S2)C(CC(=O)O)C(=O)O
• Molecular Formula: C15H13NO6S2
• Molecular Weight: 367.4 g/mol

Description

(Z)-2-(5-(2-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid, also known as MBSA, is a compound that has been extensively studied for its potential applications in scientific research. MBSA is a thiazolidinedione derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been investigated in detail. In

Scientific Research Applications

Antimicrobial Activity

• Rhodanine-3-acetic acid derivatives , including compounds structurally related to (Z)-2-(5-(2-methoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid, have shown significant antimicrobial activity. For instance, one study reported that these derivatives displayed activity against mycobacteria, Gram-positive bacteria including methicillin-resistant Staphylococcus aureus, and non-tuberculous mycobacteria (Krátký, Vinšová, & Stolaříková, 2017).

Anticancer Activity

• New thiazolone derivatives, including those structurally similar to the subject compound, were synthesized and evaluated for their anticancer and antimicrobial activity . Certain derivatives showed high antibacterial and antifungal activity, and some demonstrated significant activity against human breast cancer cell lines (Pansare et al., 2019).

Aldose Reductase Inhibition

• (4-oxo-2-thioxothiazolidin-3-yl)acetic acids, a group including similar compounds, have been identified as potent and selective aldose reductase inhibitors . These compounds were found to be more efficacious than epalrestat, a clinical aldose reductase inhibitor, suggesting potential applications in treating complications related to diabetes (Kučerová-Chlupáčová et al., 2020).

Supramolecular Structures

• Research on the supramolecular structures of similar compounds has been conducted, providing insights into the molecular interactions and hydrogen bonding patterns that could be relevant for drug design and other applications (Delgado et al., 2005).